Cas no 670-91-7 (1H-Imidazole,5-(4-methylphenyl)-)

• Product Name: 1H-Imidazole,5-(4-methylphenyl)-
• CAS No: 670-91-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD00832843
• CID: 502375
• PubChem ID: 2736926
• Update Time: 2025-05-21

1H-Imidazole,5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(4-methylphenyl)-
• 4-(4-METHYL PHENYL)-IMIDAZOLE
• 4-(4-METHYLPHENYL)IMIDAZOLE
• 4-p-Tolyl-1H-imidazole
• 5-(4-methylphenyl)-1H-imidazole
• MFCD00832843
• DTXSID90371711
• 4-(p-Tolyl)-1H-imidazole
• SCHEMBL872238
• FT-0692623
• AKOS015951133
• 4-(4-Methylphenyl)imidazole, tech
• 5-(p-tolyl)imidazole
• CYGFZUOECZAJFD-UHFFFAOYSA-N
• 670-91-7

• MDL： MFCD00832843
• Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10-6-11-7-12-10/h2-7H,1H3,(H,11,12)
• InChI Key： CYGFZUOECZAJFD-UHFFFAOYSA-N
• SMILES： N1C=NC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Melting Point: 98-102°C
• PSA: 28.68000
• LogP: 2.38510

1H-Imidazole,5-(4-methylphenyl)- Security Information

• Hazardous Material Identification：

Additional information on 1H-Imidazole,5-(4-methylphenyl)-

Comprehensive Overview of 1H-Imidazole,5-(4-methylphenyl)- (CAS No. 670-91-7): Properties, Applications, and Industry Insights

1H-Imidazole,5-(4-methylphenyl)- (CAS No. 670-91-7), also known as 5-(4-Methylphenyl)-1H-imidazole, is a specialized organic compound belonging to the imidazole family. This heterocyclic aromatic molecule features a phenyl ring substituted with a methyl group at the para position, linked to an imidazole core. Its unique structural configuration grants it versatile chemical properties, making it valuable in pharmaceutical research, material science, and agrochemical development.

In recent years, the demand for imidazole derivatives like 1H-Imidazole,5-(4-methylphenyl)- has surged due to their role in designing bioactive molecules. Researchers frequently search for "imidazole-based drug candidates" or "heterocyclic compounds in medicinal chemistry," reflecting its relevance in drug discovery. The compound’s electron-rich nitrogen atoms enable interactions with biological targets, positioning it as a key intermediate for anticancer, antifungal, and anti-inflammatory agents.

From a synthetic perspective, CAS No. 670-91-7 is often synthesized via cyclization reactions or cross-coupling methodologies, topics trending in organic chemistry forums. Its solubility in polar solvents and thermal stability (up to 200°C) make it suitable for high-temperature applications, a feature highlighted in queries like "heat-resistant imidazole compounds." Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed for purity verification.

The compound’s applications extend to material science, where it serves as a building block for coordination polymers and metal-organic frameworks (MOFs). These materials are pivotal in gas storage, catalysis, and sensor technologies, aligning with the growing interest in "sustainable materials" and "green chemistry." Industry reports emphasize its potential in optoelectronic devices, owing to its conjugated π-system.

Environmental and safety considerations for 1H-Imidazole,5-(4-methylphenyl)- are frequently addressed in regulatory discussions. While not classified as hazardous under standard guidelines, proper handling protocols (e.g., PPE, ventilation) are recommended. Searches for "biodegradability of imidazole derivatives" underscore the shift toward eco-friendly synthesis routes, a hotspot in modern chemical research.

Market analysts project steady growth for imidazole-based chemicals, driven by advancements in personalized medicine and smart materials. Patent filings reveal innovative uses of CAS No. 670-91-7 in photodynamic therapy and conductive polymers, resonating with trends like "nanotechnology in healthcare." Suppliers often highlight its high purity grades (>98%) to meet stringent industry standards.

In conclusion, 1H-Imidazole,5-(4-methylphenyl)- exemplifies the intersection of chemical innovation and multidisciplinary applications. Its adaptability across pharmaceuticals, advanced materials, and catalysis ensures its prominence in scientific and industrial landscapes. Future research may explore its structure-activity relationships further, answering queries like "how to modify imidazole for enhanced efficacy," solidifying its role in next-generation technologies.